Cas no 2171865-91-9 (5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2171865-91-9
• MF: C₅H₅F₂N₃O₂
• MW: 177.108907461166
• CID: 5567409
• PubChem ID: 165593057
• Update Time: 2025-07-31

5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171865-91-9
• EN300-1590936
• 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C5H5F2N3O2/c1-10-4(2(6)7)8-3(9-10)5(11)12/h2H,1H3,(H,11,12)
• InChI Key： FVJJRMOVIYYVNF-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(=O)O)=NN1C)F

Computed Properties

• Exact Mass: 177.03498273g/mol
• Monoisotopic Mass: 177.03498273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

5-(Difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic Acid: A Comprehensive Overview

5-(Difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid, identified by the CAS number 2171865-91-9, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of triazole carboxylic acids, which are known for their diverse biological activities. The structure of this compound is characterized by a triazole ring system with a methyl group at position 1 and a difluoromethyl group at position 5, along with a carboxylic acid moiety at position 3. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic chemistry have enabled the optimization of this process, leading to higher yields and improved purity. The compound's stability under various conditions has been extensively studied, making it suitable for large-scale production and use in different industries.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits significant activity against various microbial strains, including bacteria and fungi. This makes it a valuable candidate for developing new antimicrobial agents. Additionally, research has highlighted its potential as an herbicide due to its ability to inhibit plant growth at specific stages. These findings have been corroborated by recent studies published in leading journals such as Journal of Agricultural and Food Chemistry and Bioorganic & Medicinal Chemistry Letters.

In the pharmaceutical sector, 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid has shown promise as a lead compound for drug development. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting further exploration in clinical trials.

The environmental impact of this compound is another critical area of research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Results indicate that it is moderately biodegradable under aerobic conditions and exhibits low acute toxicity to fish and other aquatic species. However, long-term effects on ecosystems require further investigation to ensure sustainable use.

In conclusion, 5-(difluoromethyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid, with its unique chemical structure and versatile properties, holds immense potential across multiple industries. Ongoing research continues to uncover new applications and optimize its use while ensuring safety and environmental compatibility. As advancements in synthetic methods and biological studies progress, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.